Cas no 2248174-15-2 ((αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid)
(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid is a highly specialized organic compound featuring a cyclobutane ring and a carboxylic acid group. Its unique structure endows it with notable stability and reactivity, making it a valuable building block in organic synthesis. This compound exhibits high purity and selectivity, which are critical for complex organic transformations. Its distinctive fluorinated substituents confer additional electronic properties, enhancing its potential in various chemical applications.
2248174-15-2 structure
Product Name:(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
CAS No:2248174-15-2
MF:C8H12F2O2
MW:178.176489830017
CID:6139246
PubChem ID:129321709
Update Time:2025-07-22
(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
- (2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
- EN300-6505630
- 2248174-15-2
-
- Inchi: 1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)/t5-/m1/s1
- InChI Key: WYELERVPQFSRJQ-RXMQYKEDSA-N
- SMILES: C(C1CC(C1)(F)F)[C@@H](C)C(=O)O
Computed Properties
- Exact Mass: 178.08053595g/mol
- Monoisotopic Mass: 178.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 251.6±10.0 °C(Predicted)
- pka: 4.82±0.10(Predicted)
(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505630-0.05g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 0.05g |
$2306.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-0.1g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 0.1g |
$2415.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-0.25g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 0.25g |
$2525.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-0.5g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 0.5g |
$2635.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-1.0g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 1g |
$2745.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-2.5g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 2.5g |
$5380.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-5.0g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 5g |
$7961.0 | 2023-05-31 | ||
| Enamine | EN300-6505630-10.0g |
(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid |
2248174-15-2 | 10g |
$11805.0 | 2023-05-31 |
(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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